Cas no 133067-71-7 (3-Chlorobenzyl carbamimidothioate hydrochloride)

• Product Name: 3-Chlorobenzyl carbamimidothioate hydrochloride
• CAS No: 133067-71-7
• MF: C₈H₁₀Cl₂N₂S
• MW: 237.149398326874
• CID: 2859564
• PubChem ID: 13266247
• Update Time: 2025-04-21

3-Chlorobenzyl carbamimidothioate hydrochloride Chemical and Physical Properties

Names and Identifiers

• S-(3-Chlorobenzyl)Isothiourea HCl
• 3-Chlorobenzylcarbamimidothioatehydrochloride
• CHEMBL1224311
• GEO-03858
• 133067-71-7
• PD188240
• {[(3-chlorophenyl)methyl]sulfanyl}methanimidamide hydrochloride
• NSC201820
• AKOS024333709
• 3-Chlorobenzyl carbamimidothioate hydrochloride
• NSC-201820
• 2-(3-Chlorobenzyl)-2-thiopseudourea hydrochloride
• (3-chlorophenyl)methyl carbamimidothioate;hydrochloride
• MFCD00035049

• Inchi： 1S/C8H9ClN2S.ClH/c9-7-3-1-2-6(4-7)5-12-8(10)11;/h1-4H,5H2,(H3,10,11);1H
• InChI Key： YKIYRIHELXCHJD-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)CSC(=N)N.Cl

Computed Properties

• Exact Mass: 235.994
• Monoisotopic Mass: 235.994
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 163
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.2A^2